Iodomethane-d
Overview
Description
Iodomethane, also known as methyl iodide, is a dense, colorless, volatile liquid . It is related to methane by replacement of one hydrogen atom by an atom of iodine . It is naturally emitted by rice plantations in small amounts .
Synthesis Analysis
Iodomethane can be prepared by reacting dimethyl sulfate with concentrated KI . Another method involves the reaction of iodine and phosphorous with methanol . It can also react with tris (triphenylphosphine)chlororhodium (I) to afford the octahedral complex of rhodium (III) .Molecular Structure Analysis
In terms of chemical structure, iodomethane is related to methane by replacement of one hydrogen atom by an atom of iodine .Chemical Reactions Analysis
Iodomethane is an excellent substrate for S N 2 substitution reactions . It is sterically open for attack by nucleophiles, and iodide is a good leaving group . It can be used for the methylation of phenols or carboxylic acids .Physical And Chemical Properties Analysis
Iodomethane is a colorless to pale yellow liquid . It is stable at room temperature in sealed containers, non-corrosive to metals, and incompatible with strong oxidizing and reducing agents . It is miscible with common organic solvents .Scientific Research Applications
Environmental Impact and Metal Mobilization : Iodomethane has been observed to release metals into water from polluted anoxic sediments and certain metal compounds. This occurs through reactions with water-insoluble binary and ternary sulfides, forming methylsulfur compounds, which suggests that iodomethane may interact with metal sulfides or metals under specific environmental conditions to generate water-soluble and/or volatile derivatives (Thayer, Olson, & Brinckman, 1984).
Use in Agriculture and Industry : Iodomethane is used as a pre-plant soil fumigant in agriculture, particularly for high-value crops. Besides agricultural applications, iodomethane serves in industrial and commercial capacities, including as an intermediate in pharmaceutical manufacturing, in methylation processes, and in microscopy (Gargas, Kinzell, & Mileson, 2009).
Analytical Chemistry Applications : Iodomethane is involved in the quantitative analysis of dimethyl titanocene (DMT), a key raw material in drug synthesis. It is used in an automated iodometric titration method and a novel gas chromatography method for DMT analysis (Vailaya, Wang, Chen, & Huffman, 2001).
Chemical Synthesis and Reactions : Studies have explored the chemistry of iodomethane in various contexts, such as its reaction with coal model compounds, indicating its role in promoting coal liquefaction (Attalla, Wilson, Quezada, & Vassallo, 1989).
Radiochemistry : Iodomethane has been synthesized by iodination of methane for radiochemical applications. This process involves the formation of [11C]iodomethane, a crucial compound in the production of radio-labeled molecules for medical imaging (Larsen, Ulin, Dahlstrom, & Jensen, 1997).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
deuterio(iodo)methane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH3I/c1-2/h1H3/i1D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INQOMBQAUSQDDS-MICDWDOJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]CI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70480330 |
Source
|
| Record name | Iodomethane-d | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70480330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.945 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
992-96-1 |
Source
|
| Record name | Iodomethane-d | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70480330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 992-96-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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